Cas no 2229388-83-2 (O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine
• CAS No: 2229388-83-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5856728
• PubChem ID: 165651889
• Update Time: 2025-07-15

O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine
• EN300-1771193
• O-({1-[4-(2-methylpropyl)phenyl]cyclopropyl}methyl)hydroxylamine
• 2229388-83-2

• Inchi： 1S/C14H21NO/c1-11(2)9-12-3-5-13(6-4-12)14(7-8-14)10-16-15/h3-6,11H,7-10,15H2,1-2H3
• InChI Key： FOZWVXHPHFORFV-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(CC(C)C)=CC=2)CC1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine

Introduction to O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229388-83-2)

O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine (CAS No. 2229388-83-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine.

The chemical structure of O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine is notable for its cyclopropyl and phenyl moieties, which contribute to its distinct physical and chemical properties. The cyclopropyl ring, a three-membered cyclic structure, imparts rigidity and conformational constraints to the molecule, while the phenyl group enhances its aromatic character. These structural elements collectively influence the compound's reactivity and biological interactions.

In terms of synthesis, O-({1-4-(2-methylpropyl)phenylcyclopropyl}methyl)hydroxylamine can be prepared through a multi-step process involving the formation of the cyclopropyl ring and subsequent functionalization. One common approach involves the reaction of a suitable cyclopropane derivative with a substituted phenylmethyl halide, followed by hydroamination to introduce the hydroxylamine functionality. Recent advancements in catalytic methods have further optimized this synthesis, improving yield and reducing side reactions.

The biological activities of O-({1-4-(2-methylpropilphenlycyclopropil}methyl)hydroxilamine have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it has demonstrated anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK.

One of the most promising applications of O-({1-4-(2-methylpropilphenlycyclopropil}methyl)hydroxilamine is in the treatment of neurodegenerative diseases. Studies have indicated that it can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the development of neuroprotective drugs. Preclinical trials have also shown that it can improve cognitive function in animal models of Alzheimer's disease.

Furthermore, recent research has explored the potential of O-({1-4-(2-methylpropilphenlycyclopropil}methyl)hydroxilamine as an antiviral agent. Preliminary studies have demonstrated its ability to inhibit viral replication by interfering with viral entry or replication processes. This makes it an interesting target for further investigation in the context of emerging viral infections.

The safety profile of O-({1-4-(2-methylpropilphenlycyclopropil}methyl)hydroxilamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for clinical development.

In conclusion, O-({1-4-(2-methylpropilphenlycyclopropil}methyl)hydroxilamine (CAS No. 2229388-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further exploration and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.